Cas no 499211-98-2 (5-Chloro-3-(1H-pyrrol-1-yl)-1-benzofuran-2-carboxylic acid)
499211-98-2 structure
Product Name:5-Chloro-3-(1H-pyrrol-1-yl)-1-benzofuran-2-carboxylic acid
CAS No:499211-98-2
MF:C13H8ClNO3
MW:261.660522460938
MDL:MFCD02855140
CID:4714740
Update Time:2023-08-15
5-Chloro-3-(1H-pyrrol-1-yl)-1-benzofuran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-chloro-3-(1H-pyrrol-1-yl)-1-benzofuran-2-carboxylic acid
- A3556/0150790
- STK777151
- ST4107255
- 5-chloro-3-pyrrolylbenzo[b]furan-2-carboxylic acid
- 5-chloro-3-pyrrol-1-yl-1-benzofuran-2-carboxylic acid
- 5-Chloro-3-(1H-pyrrol-1-yl)-1-benzofuran-2-carboxylic acid
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- MDL: MFCD02855140
- Inchi: 1S/C13H8ClNO3/c14-8-3-4-10-9(7-8)11(12(18-10)13(16)17)15-5-1-2-6-15/h1-7H,(H,16,17)
- InChI Key: DZNILKKKEGCWEO-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C(=C(C(=O)O)O2)N1C=CC=C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 332
- Topological Polar Surface Area: 55.4
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 443.6±45.0 °C at 760 mmHg
- Flash Point: 222.1±28.7 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
5-Chloro-3-(1H-pyrrol-1-yl)-1-benzofuran-2-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Chloro-3-(1H-pyrrol-1-yl)-1-benzofuran-2-carboxylic acid Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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